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Introduction

Ferrotungsten (FeW) is a critical ferroalloy, a "master alloy," consisting primarily of iron and
tungsten.[1] It is a key additive in steelmaking, used to produce high-speed steels, tool steels,
and other specialty alloys.[2] The addition of ferrotungsten imparts desirable properties such as
increased hardness, strength, wear resistance, and corrosion resistance, particularly at high
temperatures.[2][3] Commercial grades of ferrotungsten typically contain between 70% and
85% tungsten.[3][4]

The production of ferrotungsten is predominantly carried out in an Electric Arc Furnace (EAF), a
method that allows for the high temperatures required to smelt tungsten ores.[1] The
fundamental principle of the process involves the reduction of tungsten oxides present in
mineral concentrates using a reducing agent in the presence of iron. This guide provides a
detailed technical overview of the core principles, methodologies, and key parameters involved
in this pyrometallurgical process.

The Electric Arc Furnace (EAF) in Ferrotungsten
Smelting
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The EAF is central to ferrotungsten production due to its ability to generate extremely high
temperatures. The working principle involves converting electrical energy into intense heat.[5] A
high-power electric arc is generated between carbon electrodes and the conductive charge
material.[5][6] This arc can reach temperatures around 3,000°C (5,400°F), which is more than
sufficient to melt the charge and facilitate the endothermic reduction reactions.[1][7]

The furnace consists of a refractory-lined steel shell, with three carbon electrodes arranged in a
triangular formation that can be raised or lowered to control the arc.[6] The charge, consisting
of tungsten ore, a reducing agent, an iron source, and fluxes, is heated both by the current
passing through it and by the radiant energy from the arc.[1][7] This results in the formation of
two immiscible liquid phases: a dense molten ferrotungsten alloy at the bottom and a lighter
slag layer containing impurities on top.[1]

Raw Materials for Smelting

The quality and composition of the raw materials are critical determinants of the final product's
purity and the overall efficiency of the smelting process.
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Raw Material

Type | Source

Key Components &
Typical
Composition

Role in Smelting

Tungsten Source

Tungsten Mineral

Concentrates

Wolframite
((Fe,Mn)WOQa),
Scheelite (CaWOa).[1]
[3] Typically contain
60-70% Tungsten
Trioxide (WOs3).[1][2]

Provides the primary

tungsten for the alloy.

Tungsten Scrap

Secondary tungsten-

containing materials.

[1]3]

Recycled source of

tungsten.

Reducing Agent

Carbonaceous

Materials

Pitch Coke, Petroleum
Coke, Charcoal.[1][3]
[8] High fixed carbon
(>98%), low ash
(<2%), and low sulfur
(<0.55%).[9]

Reduces tungsten and
iron oxides to their

metallic form.

Metallo-thermic

Ferrosilicon (FeSi75),

Alternative reducing

agents for specific

Reductants Aluminum (Al).[3]
processes.
Low in impurities like ) )
Provides the iron
Sulfur (S < 0.05%) ]
Iron Source Steel Scrap matrix for the
and Phosphorus (P <
ferroalloy.
0.03%).[9]
Iron Oxide (FeO) )
: _ _ Naturally occurring
In-situ Iron present in Wolframite

concentrate.[10]

iron source.

Flux / Slag Former

Various Minerals

Bauxite, Calcium
Fluoride (Fluorspar),
Lime.[11][12]

Forms a fluid slag to
absorb impurities and

protect the melt.
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Core Smelting Principles and Methodologies

The production of ferrotungsten relies on the metallothermic reduction of tungsten oxides. The
choice of reducing agent defines the specific process, its operational parameters, and the
characteristics of the final product. The primary methods are carbothermic, silicothermic, and
aluminothermic reduction.[13]

Carbothermic Reduction

The carbothermic process is the most widely used method for ferrotungsten manufacturing,
primarily for economic reasons.[13][14] It involves the reduction of tungsten and iron oxides
using carbon in an EAF.[14]

Chemical Principles: The fundamental reactions involve the reduction of tungsten trioxide
(WOs) and iron oxide (FeO) by carbon (C). These reactions are highly endothermic and require
the substantial energy input provided by the electric arc.

e WOs+3C - W+ 3CO
e FeO+C -~ Fe +CO

In the furnace, these reduced metals combine to form the ferrotungsten alloy. The carbon
monoxide (CO) gas produced passes up through the charge, contributing to pre-heating and
some indirect reduction.[6]

Methodology:

Charge Preparation: Tungsten concentrate, a carbon source (like pitch coke), steel scrap (if
needed), and fluxes are carefully weighed and mixed.[12]

o Furnace Charging: The prepared mixture is charged into the EAF in batches.[12]

» Melting and Reduction: The electrodes are lowered, and an arc is struck. The charge melts,
and the carbothermic reduction proceeds at high temperatures.[6]

» Slag Management: A slag layer forms, containing impurities like silica, manganese oxides,
etc. The slag is periodically tapped off.[14]
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» Alloy Recovery: Due to the very high melting point of ferrotungsten (often exceeding
2800°C), the final product is typically not tapped as a liquid.[1] Instead, it solidifies in the
furnace hearth and is later removed by digging or breaking out the semi-molten or solid alloy
mass.[1][15]

Silicothermic Reduction

The silicothermic process utilizes silicon, usually in the form of ferrosilicon (FeSi), as the
reducing agent.[3][16] This method can produce ferrotungsten with a lower carbon content
compared to the carbothermic route.

Chemical Principles: The primary reducing reaction involves silicon reducing the tungsten and
iron oxides. The reaction is exothermic, but still requires the EAF for initiation and completion.

e 2WOs + 3Si - 2W + 3SiO2
e 2FeO + Si - 2Fe + SiO2

Fluxes, such as lime (CaO) or fluorspar (CaFz), are essential to react with the silica (SiO2)
formed, creating a fluid slag (e.g., CaSiOs) that separates cleanly from the molten alloy.[11]

Methodology:

o Charge Calculation: The charge consists of tungsten ore, ferrosilicon, steel scrap, and fluxes.
The amount of ferrosilicon is calculated based on the oxygen content in the metal oxides.[11]

e Preheating: In some variations of the process, preheating the charge can be beneficial.[11]

e Smelting: The charge is smelted in the EAF. The silicothermic reactions proceed, forming the
ferrotungsten alloy and a liquid slag.

o Tapping: Both the slag and the molten metal can be tapped from the furnace, although the
agglomeration method may still be used depending on the final tungsten content and melting
point.

Aluminothermic Reduction
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This process uses aluminum as the reducing agent and is characterized by a highly exothermic
reaction.[10] It can be conducted in a reaction vessel or an EAF and is used to produce high-
purity, low-carbon ferrotungsten.[12]

Chemical Principles: The reaction between aluminum and tungsten oxide is extremely
energetic.

e WOs + 2Al - W + Al203 (AH << 0)
¢ 3FeO + 2Al ~ 3Fe + Al203 (AH << 0)

The reaction can be so vigorous and rapid that it leads to spattering and loss of material.
Therefore, "ballast” materials like aluminum oxide or excess aluminum are often added to
moderate the reaction temperature and speed.[10]

Methodology:

o Charge Preparation: Tungsten concentrate, aluminum powder or granules, an iron source,
and ballast components are intimately mixed.[10]

« Ignition: The reaction is initiated, often using an ignition powder (e.g., magnesium powder).
[17]

e Reaction Control: The process must be carefully controlled to prevent explosive behavior.
This is achieved through charge composition and controlled additions.[10]

o Separation: The intense heat generated melts both the resulting ferrotungsten and the
alumina (Al203) slag, leading to a good separation due to density differences.

e Casting: The molten products are allowed to separate and then solidify, after which the slag
is removed from the metal ingot.

Visualizing the Smelting Processes

The following diagrams illustrate the key workflows and chemical pathways in ferrotungsten
production.
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Caption: General workflow for ferrotungsten production in an EAF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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